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Compound Name: (R)-V-0219 hydrochloride

Cat. No.: B10856926

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-V-0219 hydrochloride is the (R)-enantiomer of V-0219, a potent, orally active, small-

molecule positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-

1R).[1][2][3] As a PAM, (R)-V-0219 enhances the receptor's response to its endogenous ligand,

GLP-1. This compound is a valuable tool for research in areas such as type 2 diabetes and

obesity.[4][5] Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

preparation, storage, and handling of (R)-V-0219 hydrochloride stock solutions.

Quantitative Data Summary
The following table summarizes key quantitative data for (R)-V-0219 hydrochloride and its

related compounds based on available literature.
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Parameter Value Compound
Cell
Line/Model

Notes Reference

EC₅₀ 10 nM (R)-V-0219

HEK cells

expressing

hGLP-1R

Potentiation

of GLP-1

stimulated

receptor

activation.

[6]

In Vitro

Activity
0.1 nM (R)-V-0219

HEK cells

expressing

hGLP-1R

Activation of

calcium

fluxes.

[3][6]

In Vivo

Activity
0.1 mg/kg V-0219

Wild-type

mice

Improves

glucose

tolerance.

[7]

In Vivo

Activity
0.001 mg/kg V-0219 Rats

Enhances

reduction in

food intake

induced by

exendin-4.

[7]

Signaling Pathway
(R)-V-0219 hydrochloride acts as a positive allosteric modulator of the GLP-1 receptor, a G-

protein coupled receptor. Upon binding of GLP-1, the receptor activates adenylyl cyclase,

leading to an increase in intracellular cAMP. (R)-V-0219 enhances this signaling cascade,

potentiating the downstream effects of GLP-1, which include glucose-dependent insulin

secretion.
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Caption: GLP-1R signaling modulation by (R)-V-0219.

Experimental Protocols
Materials
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(R)-V-0219 hydrochloride (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Sonicator

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a concentrated stock solution of (R)-V-0219
hydrochloride in DMSO.
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Start: Weigh (R)-V-0219 HCl

Accurately weigh the
solid compound.

Add the appropriate volume
of anhydrous DMSO.

Vortex thoroughly to dissolve.
Use sonicator if necessary.

Aliquot into single-use tubes.

Store at -20°C or -80°C.

End: Stock solution ready

Click to download full resolution via product page

Caption: Workflow for preparing stock solution.

Procedure:

Calculate Required Mass: Determine the mass of (R)-V-0219 hydrochloride needed to

prepare the desired volume of a 10 mM stock solution. The molecular weight of V-0219

hydrochloride is 446.9 g/mol .[7]
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Calculation Example: For 1 mL of a 10 mM stock solution, you would need:

Mass (g) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 446.9 g/mol = 0.004469 g = 4.469 mg

Weighing: Carefully weigh the calculated amount of (R)-V-0219 hydrochloride powder and

place it in a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube.

Dissolution: Vortex the solution thoroughly until the solid is completely dissolved. If

necessary, briefly sonicate the tube in a water bath to aid dissolution. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.

Storage and Stability
Proper storage is essential to maintain the activity of the (R)-V-0219 hydrochloride stock

solution.

Storage Temperature Shelf Life Notes

-20°C 1 month

Store in a tightly sealed

container, protected from

moisture.

-80°C 6 months

For long-term storage, -80°C is

recommended. Ensure

containers are well-sealed.

Important Considerations:

Hygroscopic Nature: (R)-V-0219 hydrochloride is a salt and may be hygroscopic. Handle

the solid powder in a low-humidity environment and keep the container tightly sealed.

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Aliquoting into single-use volumes is highly recommended.[2][4]
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Solubility: While the hydrochloride salt form generally offers enhanced water solubility, for

cell culture experiments, it is common to first dissolve the compound in DMSO to create a

concentrated stock, which is then further diluted in aqueous media.[3] The final concentration

of DMSO in the experimental medium should be kept low (typically <0.1%) to avoid solvent-

induced artifacts.

Disclaimer
These protocols and application notes are intended for research use only by qualified

personnel. The information provided is based on publicly available data and should be used as

a guideline. Researchers should always consult the manufacturer's product data sheet and

relevant literature for the most up-to-date information. It is the user's responsibility to validate

the protocols for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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